(11Z)-11-[(4-methoxyphenyl)imino]-N-(4-methylphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide

• IUPAC Name: 4-(4-methoxyphenyl)imino-N-(4-methylphenyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C30H29N3O3/c1-19-7-9-22(10-8-19)31-29(34)26-18-21-17-20-5-3-15-33-16-4-6-25(27(20)33)28(21)36-30(26)32-23-11-13-24(35-2)14-12-23/h7-14,17-18H,3-6,15-16H2,1-2H3,(H,31,34)
• InChI Key: SAXYJULRQBIMEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=CC4=C5C(=C3OC2=NC6=CC=C(C=C6)OC)CCCN5CCC4
• Molecular Formula: C30H29N3O3
• Molecular Weight: 479.6 g/mol

Description

(11Z)-11-[(4-methoxyphenyl)imino]-N-(4-methylphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide is a useful research compound. Its molecular formula is C30H29N3O3 and its molecular weight is 479.58. The purity is usually 95%.
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Scientific Research Applications

ATM Kinase Inhibition

A novel series of 3-quinoline carboxamides, related in structure to the compound of interest, has been discovered as selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase. These inhibitors demonstrate potent efficacy in combination with the DNA strand break (DSB) inducing agent irinotecan in disease-relevant models, showcasing their potential in therapeutic applications aimed at DNA repair pathways (Degorce et al., 2016).

Antimicrobial Activity

Compounds structurally related to the query chemical have shown significant antimicrobial activity. For instance, novel 2-imino-5-hydroxymethyl-8-methyl-2H-pyrano[2,3-c]pyridine-3-(N-aryl) carboxamides prepared by specific synthetic routes demonstrated comparable or even superior efficacy to standard drugs against various bacterial and fungal strains, highlighting their potential as new antimicrobial agents (Zhuravel et al., 2005).

Cytotoxic Activity

A series of carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to the compound , have been synthesized and tested for their cytotoxic activity. These derivatives demonstrated potent growth inhibitory properties against various cancer cell lines, including murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cell lines. Some compounds exhibited IC50 values less than 10 nM, indicating their potential for further development as anticancer agents (Deady et al., 2003).

Synthesis and Characterization

Studies on polymorphic modifications of compounds with strong diuretic properties related to the queried chemical structure have contributed significantly to the understanding of crystal packing and molecular interactions. These findings offer insights into the design and development of new pharmaceuticals with improved efficacy and stability (Shishkina et al., 2018).